Cas no 54247-23-3 (Myrtucommulon-B)

Myrtucommulon-B structure
Myrtucommulon-B structure
Product Name:Myrtucommulon-B
CAS No:54247-23-3
MF:C24H30O6
MW:414.491407871246
CID:2061952
PubChem ID:9888014
Update Time:2025-04-21

Myrtucommulon-B Chemical and Physical Properties

Names and Identifiers

    • Myrtucommulon-B
    • Myrtucommulone B
    • 4,9-Dihydro-6,8-dihydroxy-2,2,4,4-tetramethyl-9-(1-methylethyl)-5-(2-methyl-1-oxopropyl)-1H-xanthene-1,3(2H)-dione
    • 6,8-dihydroxy-2,2,4,4-tetramethyl-5-(2-methylpropanoyl)-9-propan-2-yl-9H-xanthene-1,3-dione
    • DTXSID80432426
    • 54247-23-3
    • 6,8-Dihydroxy-2,2,4,4-tetramethyl-5-(2-methylpropanoyl)-9-(propan-2-yl)-4,9-dihydro-1H-xanthene-1,3(2H)-dione
    • CCG-205907
    • AKOS040734768
    • NCGC00384769-01!6,8-dihydroxy-2,2,4,4-tetramethyl-5-(2-methylpropanoyl)-9-propan-2-yl-9H-xanthene-1,3-dione
    • DB-294965
    • Inchi: 1S/C24H30O6/c1-10(2)14-15-12(25)9-13(26)16(18(27)11(3)4)19(15)30-21-17(14)20(28)23(5,6)22(29)24(21,7)8/h9-11,14,25-26H,1-8H3
    • InChI Key: AYAUOXWJIWVPSO-UHFFFAOYSA-N
    • SMILES: O1C2C(C(C(C)C)=O)=C(C=C(C=2C(C(C)C)C2C(C(C)(C)C(C(C)(C)C1=2)=O)=O)O)O

Computed Properties

  • Exact Mass: 414.20423867g/mol
  • Monoisotopic Mass: 414.20423867g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 3
  • Complexity: 803
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 101Ų

Myrtucommulon-B Pricemore >>

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